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Compound of Interest

Compound Name: Whitfield's ointment

Cat. No.: B1210463 Get Quote

Essential Safety and Handling of Whitfield's
Ointment
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety protocols and logistical plans for the handling of

Whitfield's Ointment, a topical formulation containing 6% benzoic acid and 3% salicylic acid.

Adherence to these guidelines is essential for ensuring personnel safety and regulatory

compliance within a laboratory setting.

Whitfield's Ointment is primarily used for its keratolytic and antifungal properties.[1][2] The

active ingredients, while effective, present potential hazards requiring specific personal

protective equipment (PPE) and handling procedures. Benzoic acid can cause skin and eye

irritation, while salicylic acid is also a mild irritant and can be harmful if swallowed.[3][4]

Quantitative Safety Data
The following table summarizes the key quantitative safety data for the active components of

Whitfield's Ointment. This information is critical for risk assessment and for ensuring that

handling procedures maintain exposure levels below established safety thresholds.
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Chemical
Component

CAS
Number

OSHA PEL
(8-hour
TWA)

ACGIH TLV
(8-hour
TWA)

NIOSH REL
(10-hour
TWA)

Acceptable
Daily Intake
(ADI)

Benzoic Acid 65-85-0

15 mg/m³

(Total Dust)¹,

5 mg/m³

(Respirable

Fraction)¹

Not

Established

Not

Established

0-5 mg/kg

body

weight[5]

Salicylic Acid 69-72-7 5 mg/m³ ² 5 mg/m³ ² 5 mg/m³ ²
Not

Established

¹As "Particulates Not Otherwise Regulated (PNOR)".[1] ²Based on the value for the closely

related compound, Acetylsalicylic Acid, as a conservative measure.[6]

Procedural Guidance: Handling and Compounding
Strict adherence to the following step-by-step protocols is mandatory for all personnel involved

in the compounding, handling, and disposal of Whitfield's Ointment and its constituent

chemicals.

Experimental Workflow for Compounding Whitfield's
Ointment
The following diagram outlines the standard operating procedure for the laboratory-scale

compounding of Whitfield's Ointment.
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Preparation

Compounding

Final Steps

1. Prepare a sanitized compounding area with proper ventilation (fume hood).

2. Gather all necessary materials: Benzoic Acid powder, Salicylic Acid powder, emulsifying base, glassware, and spatulas.

3. Don appropriate PPE as per the PPE Selection Diagram.

4. Accurately weigh 6g of Benzoic Acid and 3g of Salicylic Acid.

5. Triturate the powders together in a mortar to achieve a fine, uniform mixture.

7. Levigate the powder mixture with a small portion of the melted base to form a smooth paste.

6. Gently melt 91g of the emulsifying ointment base.

8. Gradually incorporate the remainder of the melted base into the paste, mixing until uniform.

9. Allow the ointment to cool to room temperature with occasional stirring.

10. Package the final ointment in a labeled, airtight container.

11. Clean all equipment and the compounding area thoroughly.

12. Dispose of all waste materials according to the Disposal Plan.
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Task Assessment

Required PPE

Start: Handling Whitfield's Ointment or its components

Weighing/Compounding
(handling powders)

Topical Application
(handling finished ointment) Spill Cleanup / Disposal

- Nitrile Gloves
- Safety Goggles with Side Shields

- Lab Coat
- N95 Respirator (due to fine powders)

- Nitrile Gloves
- Lab Coat

- Chemical-Resistant Gloves (e.g., Butyl Rubber)
- Chemical Splash Goggles

- Fluid-Resistant Gown or Apron

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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